2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one

• Molecular Formula: C20H32N4O2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 2-amino-3-[4-(2-amino-5,5-dimethyl-3-oxocyclohexen-1-yl)piperazin-1-yl]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C20H32N4O2/c1-19(2)9-13(17(21)15(25)11-19)23-5-7-24(8-6-23)14-10-20(3,4)12-16(26)18(14)22/h5-12,21-22H2,1-4H3
• InChI Key: JWHMBBQTADOKQU-UHFFFAOYSA-N
• SMILES: CC1(CC(=C(C(=O)C1)N)N2CCN(CC2)C3=C(C(=O)CC(C3)(C)C)N)C

Description

2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to have potent anti-inflammatory and analgesic effects. It has also been shown to have neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one in lab experiments include its potent anti-inflammatory and analgesic properties. It is also relatively easy to synthesize using standard laboratory techniques. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one. One potential direction is the further study of its neuroprotective properties for the treatment of neurodegenerative diseases. Another potential direction is the development of more potent and selective inhibitors of the enzymes targeted by this compound. Additionally, the potential use of this compound in the treatment of other inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease could also be explored.

Synthesis Methods

The synthesis of 2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one involves the reaction of 2-cyclohexen-1-one with piperazine in the presence of a base. The resulting product is then treated with 2,5-dimethyl-3-oxo-1-cyclohexene-1-acetic acid to yield the desired compound. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory techniques.

Scientific Research Applications

2-Amino-3-[4-(2-amino-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-1-piperazinyl]-5,5-dimethyl-2-cyclohexen-1-one has been studied for its potential applications in scientific research. This compound has been shown to have potent anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.